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Compound Name:
3-[(5-Bromopyrimidin-2-

yl)oxy]benzoic acid

CAS No.: 1086379-59-0

Cat. No.: B1386004

Get Quote

Executive Summary & Scientific Context
The compound 3-[(5-bromopyrimidin-2-yl)oxy]benzoic acid (CAS: 1086379-59-0) is a highly

versatile bifunctional building block utilized extensively in modern medicinal chemistry[1].

Structurally, it features a halogenated pyrimidine ring linked via an ether bridge to a benzoic

acid moiety. This specific scaffold serves as a critical intermediate in the development of

targeted therapeutics, most notably in the synthesis of 2 for fibrotic diseases and cancer[2], as

well as3 for allergic rhinitis and asthma[3].

This guide provides a comprehensive, self-validating protocol for synthesizing this compound

via a Nucleophilic Aromatic Substitution (SNAr) pathway, detailing the mechanistic causality

behind each experimental choice to ensure high yield and purity.

Mechanistic Rationale & Experimental Design
The synthesis relies on an SNAr reaction between 3-hydroxybenzoic acid and 5-bromo-2-

chloropyrimidine. To achieve high yield and avoid unwanted side reactions, the protocol is

designed around two core chemical principles:
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Chemoselectivity via pKa Differentials: 3-Hydroxybenzoic acid possesses two acidic protons:

the carboxylic acid (pKa ~4.0) and the phenol (pKa ~9.8). By using an excess of a mild base

like Potassium Carbonate (K2CO3), both protons are removed to form a dianion. Because

the phenoxide is significantly more nucleophilic than the resonance-stabilized carboxylate,

the SNAr attack occurs exclusively at the oxygen of the former phenol group.

Regioselectivity of the Pyrimidine Ring: 5-Bromo-2-chloropyrimidine contains two halogens,

but only the chlorine at the C2 position is highly activated for SNAr. The adjacent

electronegative nitrogen atoms stabilize the transient negative charge in the Meisenheimer

complex. The bromine at C5 lacks this ortho/para nitrogen stabilization, rendering it inert

under these conditions and preserving it for downstream cross-coupling reactions (e.g.,

Suzuki or Buchwald-Hartwig couplings).

3-Hydroxybenzoic Acid
(Nucleophile Precursor)

Dianion Intermediate
(Phenoxide & Carboxylate)

 + K2CO3 (Deprotonation)

Meisenheimer Complex
(at C2 of Pyrimidine)

 + 5-Bromo-2-chloropyrimidine
(Regioselective Attack)

3-[(5-Bromopyrimidin-2-yl)oxy]benzoic acid
(Final Product)

 - Cl⁻ (Aromatization)

Click to download full resolution via product page

Fig 1: SₙAr pathway showing chemoselective phenoxide attack and Meisenheimer complex

formation.
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Reagent Matrix & Quantitative Data
To ensure a robust reaction, a slight excess of the pyrimidine electrophile is used to drive the

reaction to completion, alongside 2.5 equivalents of base to guarantee full dianion formation.

Reagent /
Material

MW ( g/mol ) Equivalents
Amount (10
mmol scale)

Role in
Reaction

3-

Hydroxybenzoic

acid

138.12 1.00 eq 1.38 g
Nucleophile

precursor

5-Bromo-2-

chloropyrimidine
193.43 1.05 eq 2.03 g Electrophile

Potassium

Carbonate

(K₂CO₃)

138.21 2.50 eq 3.46 g

Base /

Deprotonating

agent

N,N-

Dimethylformami

de (DMF)

73.09 0.2 M 50.0 mL
Polar aprotic

solvent

Hydrochloric Acid

(HCl, 2M)
36.46 Excess ~20.0 mL

Quenching &

Acidification

Step-by-Step Synthesis Protocol
This protocol incorporates an acid-base extraction strategy, making it a self-validating system.

Because the product contains a carboxylic acid, it can be seamlessly separated from unreacted

starting materials and organic impurities by manipulating the pH of the aqueous phase.

Phase 1: Reaction Setup & Execution
Dianion Generation: To an oven-dried 100 mL round-bottom flask equipped with a magnetic

stir bar, add 3-hydroxybenzoic acid (1.38 g, 10.0 mmol) and anhydrous DMF (50 mL).

Base Addition: Add finely powdered K₂CO₃ (3.46 g, 25.0 mmol) to the solution. Stir the

suspension at room temperature for 15 minutes. Insight: Pre-stirring ensures complete
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deprotonation of the phenol, maximizing the concentration of the active nucleophile.

Electrophile Introduction: Add 5-bromo-2-chloropyrimidine (2.03 g, 10.5 mmol) to the reaction

mixture in one portion.

Heating: Attach a reflux condenser and heat the mixture to 90 °C under an inert nitrogen

atmosphere for 12 hours. Monitor the reaction progress via LC-MS or TLC (Eluent: 10%

MeOH in DCM).

Phase 2: Chemoselective Isolation & Workup
Initial Quench: Once the starting material is consumed, cool the reaction mixture to room

temperature. Pour the mixture into 150 mL of distilled water. At this stage, the product exists

as a highly water-soluble potassium carboxylate salt.

Organic Wash (Self-Validation Step): Extract the basic aqueous layer with Ethyl Acetate (3 ×

50 mL). Insight: This step is critical. The organic layer will pull away unreacted 5-bromo-2-

chloropyrimidine and non-acidic byproducts, leaving the pure product salt in the aqueous

layer. Discard the organic extracts.

Acidification: Cool the aqueous layer in an ice bath (0–5 °C). Slowly add 2M aqueous HCl

dropwise while stirring vigorously until the pH reaches 2.0–3.0. Insight: As the pH drops

below the pKa of the carboxylic acid (~4.0), the free acid form of 3-[(5-bromopyrimidin-2-
yl)oxy]benzoic acid will rapidly precipitate as a white/beige solid.

Filtration & Drying: Collect the precipitated solid via vacuum filtration using a Büchner funnel.

Wash the filter cake thoroughly with cold distilled water (2 × 20 mL) to remove residual DMF

and inorganic salts.

Final Drying: Dry the solid under high vacuum at 45 °C for 8 hours to afford the pure title

compound.

1. Reagent Prep
Mix Reactants & Base

2. SNAr Reaction
Stir at 90°C in DMF

3. Acidic Workup
Adjust to pH 2-3

4. Isolation
Filter & Recrystallize
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Fig 2: Step-by-step experimental workflow from reagent preparation to final product isolation.

Analytical Characterization
To verify the integrity of the synthesized 3-[(5-bromopyrimidin-2-yl)oxy]benzoic acid[1],

researchers should expect the following baseline analytical signatures:

LC-MS (ESI): Expected mass [M+H]⁺ for C₁₁H₇BrN₂O₃ is approximately m/z 295.0 and

297.0 (1:1 isotopic pattern indicative of the bromine atom).

¹H NMR (DMSO-d₆): Look for the highly characteristic, symmetric singlet integrating to 2

protons at ~8.8 ppm, corresponding to the two equivalent aromatic protons on the pyrimidine

ring (C4 and C6). The benzoic acid protons will appear as a complex multiplet between 7.4

and 7.9 ppm, with a broad singlet >12.5 ppm for the carboxylic acid OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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